N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C15H23NO2S/c1-11-5-6-12(2)13(9-11)14(17)16-10-15(3,18)7-8-19-4/h5-6,9,18H,7-8,10H2,1-4H3,(H,16,17)
• InChI Key: VPSQXPJUIHEUCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC(C)(CCSC)O
• Molecular Formula: C15H23NO2S
• Molecular Weight: 281.4 g/mol

Description

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide, also known as N-methyl-2,5-dimethylbenzamide, is a synthetic compound that has been studied extensively in recent years for its potential use in scientific research. N-methyl-2,5-dimethylbenzamide is a colorless, odorless, slightly viscous liquid that is insoluble in water. It is also known as a “sulfur-containing amide” due to its sulfur-containing substituents. N-methyl-2,5-dimethylbenzamide has been used in a wide range of scientific research applications, including drug synthesis, biochemical research, and physiological studies.

Scientific Research Applications

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide has been used in a wide variety of scientific research applications. It is commonly used as a starting material in the synthesis of various drugs and pharmaceuticals. For example, it has been used in the synthesis of the anti-inflammatory drug indomethacin and the anticonvulsant drug phenytoin. N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide has also been used in the synthesis of a variety of biochemicals, such as the neurotransmitter serotonin and the hormone melatonin. Additionally, it has been used in the synthesis of a variety of other compounds, such as vitamins and steroids.

Mechanism of Action

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide is believed to act by binding to certain receptors in the body, such as the serotonin receptor 5-HT2A. Binding to this receptor is thought to lead to the activation of various biochemical pathways, such as the release of neurotransmitters, hormones, and other molecules. Additionally, N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation.
Biochemical and Physiological Effects
N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. It has also been shown to have an effect on the release of serotonin and melatonin.

Advantages and Limitations for Lab Experiments

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is a colorless and odorless liquid, which makes it easy to handle and store. However, there are some limitations to its use in laboratory experiments. It is insoluble in water, which can make it difficult to work with in aqueous solutions. Additionally, it is a relatively unstable compound, which can make it difficult to store for long periods of time.

Future Directions

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide has been studied extensively in recent years, but there are still many unanswered questions about its mechanism of action and potential applications. One potential future direction is to further study its effects on the release of serotonin and melatonin. Additionally, further research could be done to explore its potential use as an anti-inflammatory and analgesic agent. Additionally, further research could be done to explore its potential use in the synthesis of other drugs and pharmaceuticals. Finally, further research could be done to explore its potential use as an inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Synthesis Methods

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide can be synthesized using a variety of methods. The most common method is the reaction of 2,5-dimethylbenzaldehyde with dimethyl sulfide in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide and dimethyl sulfoxide as the major products. Other methods for the synthesis of N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2,5-dimethylbenzamide-dimethylbenzamide include the reaction of 2,5-dimethylbenzaldehyde with dimethyl sulfide in the presence of a Lewis acid catalyst, such as aluminum chloride, and the reaction of 2,5-dimethylbenzaldehyde and dimethyl sulfide in the presence of a base catalyst, such as sodium methoxide.